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Compound of Interest

4-Methylumbelliferyl beta-D-
Compound Name:
cellobioside

Cat. No.: B138493

Principle of Fluorogenic Cellulase Assays

Fluorogenic cellulase substrates are non-fluorescent molecules that, upon enzymatic cleavage
by cellulase, release a fluorescent compound. The rate of fluorescence increase is directly
proportional to the cellulase activity, allowing for highly sensitive and continuous monitoring of
the enzymatic reaction. This principle is particularly advantageous for high-throughput
screening and detailed kinetic studies.
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Experimental Workflow for Fluorogenic Cellulase Assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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